Cas no 921125-40-8 (N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3-fluorobenzene-1-sulfonamide)

• Product Name: N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3-fluorobenzene-1-sulfonamide
• CAS No: 921125-40-8
• MF: C₁₄H₁₈FN₅O₂S
• MW: 339.388424396515
• CID: 6147259
• PubChem ID: 41568655
• Update Time: 2025-06-16

N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3-fluorobenzene-1-sulfonamide
• N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-3-fluorobenzenesulfonamide
• F2071-0279
• 921125-40-8
• AKOS024625981
• N-[(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-3-fluorobenzene-1-sulfonamide
• N-[(1-cyclohexyltetrazol-5-yl)methyl]-3-fluorobenzenesulfonamide

• Inchi： 1S/C14H18FN5O2S/c15-11-5-4-8-13(9-11)23(21,22)16-10-14-17-18-19-20(14)12-6-2-1-3-7-12/h4-5,8-9,12,16H,1-3,6-7,10H2
• InChI Key： KAAHRFHDAMSEDL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)F)(NCC1=NN=NN1C1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 339.11652417g/mol
• Monoisotopic Mass: 339.11652417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 98.2Ų

Additional information on N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3-fluorobenzene-1-sulfonamide

Introduction to N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3-fluorobenzene-1-sulfonamide (CAS No. 921125-40-8)

N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3-fluorobenzene-1-sulfonamide (CAS No. 921125-40-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3-fluorobenzene-1-sulfonamide incorporates several key pharmacophoric elements that contribute to its potential therapeutic applications. The presence of a cyclohexyl group and a tetrazole ring enhances the compound's solubility and stability, while the fluorobenzene sulfonamide moiety introduces specific interactions with biological targets. These structural features make it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms into the benzene ring further modulates the electronic properties of the molecule, leading to enhanced binding affinity and selectivity towards biological targets.

Recent studies have highlighted the importance of tetrazole-containing compounds in drug discovery. Tetrazoles are heterocyclic structures that exhibit a wide range of biological activities due to their ability to interact with various enzymes and receptors. The incorporation of a tetrazole ring into N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3-fluorobenzene-1-sulfonamide not only enhances its pharmacological potential but also provides a scaffold for further structural modifications.

The cyclohexyl group in the compound's structure plays a crucial role in its overall pharmacokinetic profile. This bulky group can influence solubility, permeability, and metabolic stability, making it an important factor in drug design. By optimizing the size and position of the cyclohexyl moiety, researchers can fine-tune the compound's bioavailability and efficacy.

One of the most compelling aspects of N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3-fluorobenzene-1-sulfonamide is its potential application in addressing unmet medical needs. Current research is focused on exploring its activity against various diseases, including cancer and infectious disorders. Preliminary studies have shown promising results in vitro and in vivo, suggesting that this compound may have significant therapeutic value.

The synthesis of N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3-fluorobenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity of the final product. These methods include palladium-catalyzed cross-coupling reactions and nucleophilic substitution processes.

In conclusion, N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3-fluorobenzene-1-sulfonamide (CAS No. 921125-408) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of pharmacophoric elements makes it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in addressing complex medical challenges.